ethyl 2-(2,4-dioxo-1-((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methyl)-1,2-dihydroquinazolin-3(4H)-yl)benzoate
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Description
Ethyl 2-(2,4-dioxo-1-((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methyl)-1,2-dihydroquinazolin-3(4H)-yl)benzoate is a useful research compound. Its molecular formula is C27H22N4O5 and its molecular weight is 482.496. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization for Potential Applications
The compound has been involved in the synthesis and characterization of new quinazolines as potential antimicrobial agents. Researchers synthesized a series of compounds with structural similarities, demonstrating significant antibacterial and antifungal activities against a range of pathogens (Desai, Shihora, & Moradia, 2007).
Cytotoxic Evaluation for Therapeutic Potential
Another study focused on the synthesis and in vitro cytotoxic evaluation of novel hexahydroquinoline derivatives containing a benzofuran moiety. These derivatives, similar in complexity to the query compound, showed promising inhibitory effects against human hepatocellular carcinoma cell lines, suggesting potential therapeutic applications (El-Deen, Anwar, & Hasabelnaby, 2016).
Structural Analysis for Advanced Material Development
Research has also been conducted on the synthesis and single crystal X-ray structure of related bis(quinazolin)disulfide compounds. Such studies provide critical insights into the molecular structure that could aid in the development of advanced materials and pharmaceuticals (Rimaz et al., 2009).
Novel Synthetic Pathways and Chemical Reactions
Additionally, there's significant interest in exploring novel synthetic pathways and chemical reactions involving quinazolin derivatives for the development of new Luotonin A derivatives, showcasing the versatility of these compounds in organic synthesis (Atia et al., 2017).
Biomedical Applications and Biocompatibility Studies
Furthermore, the exploration of poly(2-oxazoline)s and their derivatives for biomedical applications highlights the importance of such compounds in creating biocompatible materials for drug delivery and other therapeutic purposes. Studies have shown low cytotoxicity and promising immunosuppressive effects, making them suitable for various biomedical applications (Kronek et al., 2011).
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'ethyl 2-(2,4-dioxo-1-((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methyl)-1,2-dihydroquinazolin-3(4H)-yl)benzoate' involves the condensation of 3-(p-tolyl)-1,2,4-oxadiazole-5-carbaldehyde with 2-aminobenzophenone to form 1-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)-2-(2-oxo-1,2-dihydroquinazolin-3-yl)ethanone, which is then reacted with ethyl 2-bromo-3-oxobenzoate to yield the final product.", "Starting Materials": [ "3-(p-tolyl)-1,2,4-oxadiazole-5-carbaldehyde", "2-aminobenzophenone", "ethyl 2-bromo-3-oxobenzoate" ], "Reaction": [ "Step 1: Condensation of 3-(p-tolyl)-1,2,4-oxadiazole-5-carbaldehyde with 2-aminobenzophenone in the presence of acetic acid and acetic anhydride to form 1-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)-2-(2-oxo-1,2-dihydroquinazolin-3-yl)ethanone.", "Step 2: Reaction of 1-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)-2-(2-oxo-1,2-dihydroquinazolin-3-yl)ethanone with ethyl 2-bromo-3-oxobenzoate in the presence of potassium carbonate and DMF to yield the final product, ethyl 2-(2,4-dioxo-1-((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methyl)-1,2-dihydroquinazolin-3(4H)-yl)benzoate." ] } | |
CAS RN |
1206999-33-8 |
Molecular Formula |
C27H22N4O5 |
Molecular Weight |
482.496 |
IUPAC Name |
ethyl 2-[1-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-2,4-dioxoquinazolin-3-yl]benzoate |
InChI |
InChI=1S/C27H22N4O5/c1-3-35-26(33)20-9-5-7-11-22(20)31-25(32)19-8-4-6-10-21(19)30(27(31)34)16-23-28-24(29-36-23)18-14-12-17(2)13-15-18/h4-15H,3,16H2,1-2H3 |
InChI Key |
WDPNUZOAKOBUPF-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=CC=CC=C1N2C(=O)C3=CC=CC=C3N(C2=O)CC4=NC(=NO4)C5=CC=C(C=C5)C |
solubility |
not available |
Origin of Product |
United States |
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